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Compound Focus: JWG-071

CAS No.: 2250323-50-1

Cat. No.: S531463

Get Quote

JWG-071 is a selective chemical probe for the ERK5 kinase, reported to inhibit ERK5 with an IC₅₀ of 88

nM [1] [2] [3]. It is a light yellow to yellow solid powder intended for research purposes only, not for human

use [1] [2] [3].

Physicochemical Properties & Solubility

The table below summarizes key data for JWG-071:

Property Value

CAS Number 2250323-50-1 [1] [2] [3]

Molecular Formula C₃₄H₄₄N₈O₃ [1] [2] [3]

Molecular Weight 612.76 g/mol [1] [2] [3]

Solubility in DMSO ~100 mg/mL (~163.2 mM) [1] [3]

Stock Solution Preparation in DMSO

Prepare stock solutions as follows. Aliquot and store at -20°C or -80°C to avoid repeated freeze-thaw cycles

[1] [3].
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Desired Concentration Amount of JWG-071 to Dissolve in 1 mL DMSO

10 mM 6.13 mg

25 mM 15.32 mg

50 mM 30.64 mg

100 mM (saturation near this point) 61.28 mg

Protocol:

Weigh the required mass of JWG-071 powder.

Add the powder directly to the appropriate volume of pure, anhydrous DMSO.
Mix thoroughly using vortex mixing or brief sonication to ensure complete dissolution and a clear

solution [2] [3].

In Vivo Dosing Formulation

While specific in vivo efficacy data was not available in the search results, a standard protocol for preparing

a dosing solution via intraperitoneal (IP) injection is provided. Always optimize the formulation for specific

experimental models [1] [3].
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Start Preparation

Prepare DMSO Stock Solution
(100 mg/mL)

Add PEG300
(Vortex until clear)

10% Vol.

Add Tween 80
(Vortex until clear)

40% Vol.

Add Saline (0.9% NaCl)
(Final volume adjustment)

5% Vol.

Final Dosing Solution
(2 mg/mL JWG-071)

45% Vol.

Click to download full resolution via product page

Protocol:

Prepare DMSO Stock: Dissolve JWG-071 in DMSO to make a concentrated stock (e.g., 100 mg/mL)
[3].

Add Solvents Sequentially:
Add PEG300 (40% of the final volume) to the DMSO stock and mix well [1] [3].

Add Tween 80 (5% of the final volume) and mix again until the solution is clear [1] [3].
Add Saline (0.9% sodium chloride in ddH₂O, 45% of the final volume) to reach the desired final

concentration (e.g., 2 mg/mL) [1] [3].
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Administer Immediately: For best stability, use the freshly prepared solution on the same day [1].

Storage & Handling

Solid Powder: Store at -20°C for up to 3 years, or at 4°C for up to 2 years [1] [4] [3].

DMSO Stock Solution: Store at -80°C for up to 2 years, or at -20°C for 1 year [1] [3].
In Vivo Formulation: Prepare immediately before use [1].

Critical Experimental Notes

Solubility Limit: The solubility in DMSO is approximately 100 mg/mL. Do not attempt to make more

concentrated solutions without verification [1] [3].
Solution Clarity: Ensure the solution is clear after each solvent addition. Sonication can help achieve

this [2] [3].
Hygroscopic DMSO: Use newly opened, anhydrous DMSO, as absorbed water can significantly

impact solubility [1].

Key Takeaways

JWG-071 is highly soluble in DMSO up to 100 mg/mL, facilitating flexible preparation of concentrated

stock solutions for in vitro studies. For animal studies, it can be formulated in a vehicle containing DMSO,

PEG300, Tween 80, and saline.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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